Cas no 99131-38-1 (H-Gly-Arg-Asp-Gly-Ser-OH)

H-Gly-Arg-Asp-Gly-Ser-OH is a synthetic hexapeptide sequence featuring the amino acids glycine, arginine, aspartic acid, and serine. This peptide is designed to mimic biologically active motifs, particularly those involved in cell adhesion and signaling pathways. Its structure includes the Arg-Asp (RGD) sequence, known for mediating interactions with integrin receptors, making it valuable for research in cellular adhesion, tissue engineering, and regenerative medicine. The inclusion of glycine and serine enhances solubility and stability, facilitating experimental applications. This peptide is suitable for biochemical studies, substrate coatings, and investigations into extracellular matrix interactions. High purity and precise synthesis ensure reproducibility in research settings.

H-Gly-Arg-Asp-Gly-Ser-OH structure

Product name:H-Gly-Arg-Asp-Gly-Ser-OH

CAS No:99131-38-1

MF:C_₁₇H_₃₀N_₈O_₉

MW:490.468303203583

CID:802255

PubChem ID:90477929

H-Gly-Arg-Asp-Gly-Ser-OH Chemical and Physical Properties

Names and Identifiers

- L-Serine,glycyl-L-arginyl-L-a-aspartylglycyl- (9CI)
- GRDGS
- H-GLY-ARG-ASP-GLY-SER-OH
- (3S)-3-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-[[2-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-2-oxoethyl]amino]-4-oxobutanoic acid
- Gly-Arg-Asp-Gly-Ser
- 99131-38-1
- (6S,9S,15S)-1-amino-6-(2-aminoacetamido)-9-(carboxymethyl)-15-(hydroxymethyl)-1-imino-7,10,13-trioxo-2,8,11,14-tetraazahexadecan-16-oic acid
- H-Gly-Arg-Asp-Gly-Ser-OH
- Inchi： InChI=1S/C17H30N8O9/c18-5-11(27)23-8(2-1-3-21-17(19)20)15(32)25-9(4-13(29)30)14(31)22-6-12(28)24-10(7-26)16(33)34/h8-10,26H,1-7,18H2,(H,22,31)(H,23,27)(H,24,28)(H,25,32)(H,29,30)(H,33,34)(H4,19,20,21)/t8-,9-,10-/m0/s1
- InChI Key： LDOAJVVLPHLOOI-GUBZILKMSA-N
- SMILES： O=C(O)C[C@@H](C(NCC(N[C@H](C(O)=O)CO)=O)=O)NC([C@@H](NC(CN)=O)CCCNC(N)=N)=O

Computed Properties

Exact Mass: 490.21357456g/mol
Monoisotopic Mass: 490.21357456g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 17
Heavy Atom Count: 34
Rotatable Bond Count: 21
Complexity: 785
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -7.9
Topological Polar Surface Area: 302Å²

Experimental Properties

Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (120 g/l) (25 º C),

H-Gly-Arg-Asp-Gly-Ser-OH Security Information

Storage Condition：-15°C

H-Gly-Arg-Asp-Gly-Ser-OH Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	H253150-2.5mg	H-Gly-Arg-Asp-Gly-Ser-OH	99131-38-1	2.5mg	$ 460.00	2022-06-04
TRC	H253150-10mg	H-Gly-Arg-Asp-Gly-Ser-OH	99131-38-1	10mg	$ 1465.00	2022-06-04
TRC	H253150-5mg	H-Gly-Arg-Asp-Gly-Ser-OH	99131-38-1	5mg	$ 920.00	2022-06-04